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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of 8-Hydroxy Mianserin-d3
(CAS No. 1215316-77-0), a critical tool for researchers and scientists in the field of drug
development and analysis. This document explores its commercial availability, key suppliers,
and the technical specifications vital for its application as a stable isotope-labeled internal
standard. Furthermore, it delves into the scientific rationale behind its use, a plausible synthetic
pathway, and a detailed protocol for its application in bioanalytical methods.

Introduction: The Role of Deuterated Standards in
Modern Analytics

In the landscape of pharmaceutical analysis, particularly in pharmacokinetic and metabolic
studies, precision and accuracy are paramount. The use of stable isotope-labeled internal
standards, such as 8-Hydroxy Mianserin-d3, has become the gold standard for quantitative
analysis using mass spectrometry.[1][2] The incorporation of deuterium atoms at a specific
position within the molecule results in a compound that is chemically identical to the analyte of
interest (8-Hydroxy Mianserin) but has a distinct, higher molecular weight. This property allows
it to be differentiated by a mass spectrometer while co-eluting with the unlabeled analyte during
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chromatography. The key advantage lies in its ability to compensate for variations in sample
preparation, injection volume, and matrix effects, thereby ensuring robust and reliable
quantification.[1][2]

8-Hydroxy Mianserin is a significant metabolite of the tetracyclic antidepressant Mianserin.
Therefore, the accurate quantification of this metabolite is crucial for understanding the drug's
metabolic profile and its therapeutic and potential toxic effects. 8-Hydroxy Mianserin-d3
serves as an indispensable tool for these investigations.

Commercial Availability and Key Suppliers

8-Hydroxy Mianserin-d3 is available as a specialized chemical for research and development
purposes. The following table summarizes the known commercial suppliers and the product's
key identifiers.

. Product Catalogue Molecular Molecular

Supplier CAS No. .
Name No. Formula Weight
8-Hydroxy 1215316-77- C18H17D3N

Veeprho ) ) DVE001066 283.38 g/mol
Mianserin-D3 0 20

Pharmaffiliate  8-Hydroxy PA STI 1215316-77- C18H17D3N 283,38

s Mianserin-d3 088096 0 20 '

Both Veeprho and Pharmaffiliates list the compound, confirming its commercial availability as a
reference standard.[3][4] Researchers are advised to contact these suppliers directly for
quotations, availability, and to request a comprehensive Certificate of Analysis for their specific
lot. Additionally, companies specializing in custom synthesis, such as Klivon, may offer the
synthesis of 8-Hydroxy Mianserin-d3 upon request.[5]

Technical Specifications: A Representative
Certificate of Analysis

While a specific Certificate of Analysis (CoA) for a purchased lot of 8-Hydroxy Mianserin-d3
should be obtained from the supplier, the following table represents the typical data and
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specifications provided for a high-purity, deuterated internal standard. This is based on
standard industry practices for such reference materials.[6][7][8]

Parameter Specification Method
Appearance White to Off-White Solid Visual Inspection

_ 1H-NMR, 3C-NMR, Mass
Identity Conforms to structure

Spectrometry

Chemical Purity >98% HPLC/UV
Isotopic Purity (d3) >99% Mass Spectrometry
Isotopic Enrichment >98 atom % D Mass Spectrometry

- Soluble in Methanol, ) )
Solubility Visual Inspection

Acetonitrile

Store at 2-8°C, protect from

Storage ]
light

Expert Insight: The isotopic enrichment is a critical parameter, indicating the percentage of
molecules that contain the desired number of deuterium atoms. High isotopic enrichment
minimizes the contribution of the internal standard to the signal of the native analyte, a
phenomenon known as "crosstalk,” which can affect the accuracy of quantification at the lower
limit of quantitation.

Synthesis and Isotopic Labeling: A Mechanistic
Perspective

The synthesis of 8-Hydroxy Mianserin-d3 is a multi-step process that involves the initial
synthesis of the non-deuterated 8-Hydroxy Mianserin, followed by the introduction of the
deuterium label. While specific proprietary methods may vary between suppliers, a plausible
synthetic approach can be inferred from the chemical literature.

The synthesis of the core Mianserin structure can be achieved through various established
routes. The subsequent hydroxylation at the 8-position is a key metabolic transformation that
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can be mimicked synthetically, potentially through directed ortho-metalation or other
regioselective aromatic substitution reactions.

The introduction of the three deuterium atoms on the N-methyl group is typically achieved by
using a deuterated methylating agent, such as iodomethane-d3 (CD3l), in the final step of the
synthesis of the piperazine ring or by N-methylation of a desmethyl precursor.

8-Hydroxy Mianserin-d3

Click to download full resolution via product page

Caption: A plausible synthetic workflow for 8-Hydroxy Mianserin-d3.

Application in Bioanalytical Methods: A Step-by-
Step Protocol

The primary application of 8-Hydroxy Mianserin-d3 is as an internal standard for the
guantification of 8-Hydroxy Mianserin in biological matrices, such as plasma or serum, using
Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).[9][10][11]

Experimental Protocol: Quantification of 8-Hydroxy
Mianserin in Human Plasma
1. Preparation of Stock and Working Solutions:

o 8-Hydroxy Mianserin Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of 8-
Hydroxy Mianserin in 1 mL of methanol.

» 8-Hydroxy Mianserin-d3 (Internal Standard) Stock Solution (1 mg/mL): Accurately weigh
and dissolve 1 mg of 8-Hydroxy Mianserin-d3 in 1 mL of methanol.

» Working Solutions: Prepare a series of calibration standards by serial dilution of the 8-
Hydroxy Mianserin stock solution with a 50:50 mixture of methanol and water. Prepare a
working solution of the internal standard (e.g., 100 ng/mL) in the same diluent.
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. Sample Preparation (Protein Precipitation):

Pipette 100 pL of human plasma (or calibration standard/quality control sample) into a 1.5
mL microcentrifuge tube.

Add 20 pL of the internal standard working solution (e.g., 100 ng/mL 8-Hydroxy Mianserin-
d3) and vortex briefly.

Add 300 pL of ice-cold acetonitrile to precipitate the plasma proteins.
Vortex vigorously for 1 minute.
Centrifuge at 14,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of
nitrogen at 40°C.

Reconstitute the residue in 100 pL of the mobile phase and transfer to an autosampler vial
for LC-MS/MS analysis.
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Caption: A typical sample preparation workflow for bioanalysis.
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. LC-MS/MS Conditions (lllustrative):

LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance
liquid chromatography (UHPLC) system.

Column: A C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.8 pm).
Mobile Phase A: 0.1% formic acid in water.
Mobile Phase B: 0.1% formic acid in acetonitrile.

Gradient: A suitable gradient to separate the analyte from matrix components (e.g., starting
with 5% B, ramping up to 95% B).

Flow Rate: 0.4 mL/min.

Injection Volume: 5 pL.

Mass Spectrometer: A triple quadrupole mass spectrometer.

lonization Mode: Electrospray lonization (ESI), positive mode.

MRM Transitions (Hypothetical):

o 8-Hydroxy Mianserin: Q1: m/z 281.2 -> Q3: m/z [product ion 1], m/z [product ion 2]

o 8-Hydroxy Mianserin-d3: Q1: m/z 284.2 -> Q3: m/z [corresponding product ion 1], m/z
[corresponding product ion 2]

. Data Analysis:
Integrate the peak areas for both the analyte and the internal standard.
Calculate the peak area ratio (analyte peak area / internal standard peak area).

Construct a calibration curve by plotting the peak area ratio versus the concentration of the
calibration standards.
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o Determine the concentration of 8-Hydroxy Mianserin in the unknown samples by
interpolating their peak area ratios from the calibration curve.

Conclusion

8-Hydroxy Mianserin-d3 is a high-value analytical tool that enables researchers to achieve
accurate and reliable quantification of the primary metabolite of Mianserin. Its commercial
availability from specialized suppliers provides access to this essential internal standard for
pharmacokinetic, drug metabolism, and toxicology studies. The principles of its synthesis and
application are well-established within the scientific community, underscoring the importance of
deuterated standards in modern bioanalysis. By following robust and validated analytical
protocols, researchers can confidently generate high-quality data to support drug development
and clinical research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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